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Cat. No.: B073684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of strontium oxide (SrO) nanoparticles. It is designed to serve as a practical resource for

researchers and professionals engaged in nanomaterials science and drug development,

offering detailed experimental protocols, data summaries, and visual representations of key

processes and pathways.

Introduction
Strontium oxide nanoparticles are attracting significant attention across various scientific

disciplines due to their unique physicochemical properties and promising applications,

particularly in the biomedical field. Their biocompatibility and ability to promote osteogenesis

make them prime candidates for bone tissue engineering and drug delivery systems.[1][2] This

guide delves into the common methodologies for synthesizing SrO nanoparticles and the

analytical techniques employed for their thorough characterization.

Synthesis Methodologies
Several methods are employed for the synthesis of strontium oxide nanoparticles, each

offering distinct advantages in controlling particle size, morphology, and purity. The most

prevalent techniques include sol-gel, co-precipitation, and green synthesis.
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The sol-gel method is a versatile bottom-up approach that allows for the synthesis of high-

purity, homogeneous nanoparticles at relatively low temperatures.[3][4] The process involves

the hydrolysis and condensation of molecular precursors in a liquid medium to form a "sol" (a

colloidal suspension of solid particles in a liquid). Further processing leads to the formation of a

"gel," a continuous solid network with entrapped solvent. Subsequent drying and calcination of

the gel yield the desired oxide nanoparticles.

Experimental Protocol: Sol-Gel Synthesis

Precursor Solution Preparation: A 0.2 M solution of strontium nitrate (Sr(NO₃)₂) is prepared

by dissolving the appropriate amount of the salt in deionized water.

Gel Formation: A 0.5 M solution of sodium hydroxide (NaOH) is added dropwise to the

strontium nitrate solution under constant stirring. A white precipitate of strontium hydroxide

(Sr(OH)₂) will form, leading to the creation of a gel. The pH of the solution is typically

maintained around 12.6.[5]

Washing: The resulting precipitate is washed multiple times with methyl alcohol to eliminate

ionic impurities.[5]

Centrifugation and Drying: The washed precipitate is centrifuged at 5000 rpm for 5 minutes

to separate the solid from the liquid phase. The resulting solid is then dried at room

temperature.[5]

Calcination: The dried powder is calcined in a muffle furnace at temperatures ranging from

200°C to 600°C to obtain strontium oxide nanoparticles. The calcination temperature

significantly influences the crystallinity and size of the nanoparticles.[5]

Co-precipitation Synthesis
Co-precipitation is a straightforward and cost-effective method for synthesizing strontium
oxide nanoparticles.[6][7] This technique involves the simultaneous precipitation of the desired

compound from a solution containing the precursor salts upon the addition of a precipitating

agent.

Experimental Protocol: Co-precipitation Synthesis
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Precursor Solution: Prepare an aqueous solution of a soluble strontium salt, such as

strontium nitrate (Sr(NO₃)₂) or strontium chloride (SrCl₂).

Precipitation: Add a precipitating agent, typically a strong base like sodium hydroxide

(NaOH) or potassium hydroxide (KOH), to the precursor solution under vigorous stirring. This

will induce the precipitation of strontium hydroxide (Sr(OH)₂).

Washing and Filtration: The precipitate is thoroughly washed with deionized water and

ethanol to remove any unreacted precursors and byproducts. The washed precipitate is then

collected by filtration.

Drying: The filtered product is dried in an oven to remove the solvent.

Calcination: The dried strontium hydroxide powder is calcined at a specific temperature to

yield strontium oxide nanoparticles.

Green Synthesis
Green synthesis has emerged as an eco-friendly alternative that utilizes biological entities like

plant extracts or microorganisms as reducing and capping agents.[8][9] This method avoids the

use of harsh chemicals and high temperatures.

Experimental Protocol: Green Synthesis using Plant Extract

Preparation of Plant Extract: A specific amount of fresh, clean plant leaves (e.g., Albizia

julibrissin or Solanum nigrum) is boiled in deionized water. The resulting solution is filtered to

obtain the plant extract.[7][9]

Synthesis Reaction: A solution of a strontium precursor (e.g., 0.1 M Sr(NO₃)₂·6H₂O) is mixed

with the prepared plant extract. The mixture is then stirred and heated (e.g., at 60°C) for a

designated period. A color change in the solution often indicates the formation of

nanoparticles.[7]

Separation and Purification: The synthesized nanoparticles are separated from the solution

by centrifugation, followed by repeated washing with deionized water and ethanol.

Drying: The purified nanoparticles are dried in a hot air oven.
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Characterization Techniques
A comprehensive characterization of the synthesized strontium oxide nanoparticles is crucial

to understand their physical and chemical properties.

X-ray Diffraction (XRD)
XRD is a fundamental technique used to determine the crystalline structure, phase purity, and

average crystallite size of the nanoparticles. The diffraction pattern of the nanoparticles is

compared with standard JCPDS (Joint Committee on Powder Diffraction Standards) data for

strontium oxide to confirm the crystal structure. The average crystallite size can be calculated

from the broadening of the diffraction peaks using the Debye-Scherrer equation.[3][8]

Scanning Electron Microscopy (SEM)
SEM is employed to visualize the surface morphology and size of the nanoparticles.[5][10] It

provides high-resolution images that reveal the shape and agglomeration state of the

synthesized particles. Energy-Dispersive X-ray Spectroscopy (EDX), often coupled with SEM,

is used to determine the elemental composition of the sample.

Transmission Electron Microscopy (TEM)
TEM offers higher resolution imaging than SEM and is used to observe the internal structure,

size, and shape of individual nanoparticles.[7] Selected Area Electron Diffraction (SAED)

patterns obtained from TEM can provide further information about the crystallinity of the

nanoparticles.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present on the surface of the

nanoparticles and to confirm the formation of the Sr-O bond. The characteristic absorption peak

for the Sr-O bond is typically observed in the range of 814-855 cm⁻¹.[3][8]

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is utilized to study the optical properties of the strontium oxide
nanoparticles. The absorption spectrum can provide information about the electronic transitions
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and can be used to calculate the band gap energy of the nanoparticles using a Tauc plot.[11]

[12]

Data Presentation
The following tables summarize the quantitative data obtained from the characterization of

strontium oxide nanoparticles synthesized by different methods as reported in the literature.

Table 1: Synthesis Parameters and Resulting Nanoparticle Properties
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Synthesis
Method

Precursor
s

Precipitat
ing
Agent/Re
ducing
Agent

Calcinati
on
Temperat
ure (°C)

Average
Crystallit
e Size
(nm)

Morpholo
gy

Referenc
e

Sol-Gel

Strontium

Nitrate,

Sodium

Hydroxide

- 200 - 600 ~80

Pseudo-

spherical to

cylindrical

[3][5]

Sol-Gel
Strontium

Nitrate
-

Not

specified
~47

Not

specified
[4]

Co-

precipitatio

n

Strontium

Nitrate

Hexahydrat

e

Albizia

julibrissin

leaf extract

90

20-30

(particle

size)

Spherical [7]

Co-

precipitatio

n

Not

specified

Not

specified

Not

specified
16.24

Spherical

to quasi-

spherical

[6]

Green

Synthesis

Strontium

Nitrate,

Sodium

Hydroxide

Henna

leaves

extract

Room

Temperatur

e

~40
Pseudo-

spherical
[8]

Green

Synthesis

Strontium

Nitrate

Hexahydrat

e

Solanum

nigrum leaf

extract

Not

specified
~36

Agglomerat

es of

individual

particles

[9]

Wet

Process

Strontium

Chloride

Hexahydrat

e,

Potassium

Hydroxide

-
Not

specified
28.6

Not

specified
[13]
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Table 2: Spectroscopic and Optical Properties of Strontium Oxide Nanoparticles

Characterizati
on Technique

Observed
Feature

Wavenumber
(cm⁻¹)/Wavele
ngth (nm)

Interpretation Reference

FTIR
Sr-O bond

vibration
854.64

Confirmation of

SrO formation
[3][5]

FTIR
Sr-O bond

vibration
821.23

Confirmation of

SrO formation
[8]

FTIR
Sr-O bond

vibration
736, 814

Confirmation of

SrO formation
[11]

UV-Vis Absorption Peak 280 Optical property [4]

UV-Vis Absorption Peak 277 Optical property [6]

UV-Vis
Band Gap

Energy
2.30 eV

Calculated from

absorption

spectrum

[4]

UV-Vis
Band Gap

Energy
2.64 eV

Calculated from

Tauc plot
[11]

UV-Vis
Band Gap

Energy

3.55 eV (direct),

2.88 eV (indirect)

Calculated from

Tauc plot
[6]

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of strontium oxide nanoparticles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b073684?utm_src=pdf-body
https://www.researchgate.net/publication/349749070_Synthesis_and_Characterization_of_Strontium_Oxide_Nano_Particle_by_Sol-Gel_Method
https://www.orientjchem.org/vol37no1/synthesis-and-characterization-of-strontium-oxide-nano-particle-by-sol-gel-method/
https://sist.sathyabama.ac.in/sist_naac/documents/1.3.4/1922-Proj-b.sc-chemistry-batch%20no-8.pdf
https://pubs.rsc.org/en/content/articlehtml/2022/va/d2va00018k
https://ijfans.org/issue-content/synthesis-and-optical-characterization-of-strontium-oxide-nanoparticle-3263
https://www.tandfonline.com/doi/abs/10.1080/00958972.2025.2483877
https://ijfans.org/issue-content/synthesis-and-optical-characterization-of-strontium-oxide-nanoparticle-3263
https://pubs.rsc.org/en/content/articlehtml/2022/va/d2va00018k
https://www.tandfonline.com/doi/abs/10.1080/00958972.2025.2483877
https://www.benchchem.com/product/b073684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Characterization

Precursor Preparation
(e.g., Strontium Salt Solution)

Reaction
(e.g., Sol-Gel, Co-precipitation)

Separation & Purification
(Centrifugation, Washing)

Drying

Calcination

Strontium Oxide
Nanoparticles

XRD
(Crystallinity, Size)

SEM/EDX
(Morphology, Composition)

TEM
(Size, Shape, Internal Structure)

FTIR
(Functional Groups)

UV-Vis
(Optical Properties)

Click to download full resolution via product page

Caption: Workflow for SrO Nanoparticle Synthesis and Characterization.
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Signaling Pathway in Bone Regeneration
Strontium ions released from strontium oxide nanoparticles have been shown to promote

bone regeneration by activating the Wnt/β-catenin signaling pathway.[14][15] This pathway

plays a crucial role in osteoblast differentiation and bone formation.
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Caption: SrO NPs in Wnt/β-catenin Signaling for Bone Regeneration.
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Conclusion
This technical guide has provided a detailed overview of the synthesis and characterization of

strontium oxide nanoparticles, with a focus on sol-gel, co-precipitation, and green synthesis

methods. The presented experimental protocols and summarized data offer a valuable

resource for researchers in the field. The visualization of the experimental workflow and the

Wnt/β-catenin signaling pathway further elucidates the practical aspects and biomedical

relevance of these promising nanomaterials. Further research into optimizing synthesis

parameters and exploring their full potential in drug delivery and tissue engineering is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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